AC-55649
AC-55649
4-(4-octylphenyl)benzoic acid is a member of biphenyls and a carboxybiphenyl.
Brand Name:
Vulcanchem
CAS No.:
59662-49-6
VCID:
VC0516860
InChI:
InChI=1S/C21H26O2/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)19-13-15-20(16-14-19)21(22)23/h9-16H,2-8H2,1H3,(H,22,23)
SMILES:
CCCCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O
Molecular Formula:
C21H26O2
Molecular Weight:
310.4 g/mol
AC-55649
CAS No.: 59662-49-6
Cat. No.: VC0516860
Molecular Formula: C21H26O2
Molecular Weight: 310.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-(4-octylphenyl)benzoic acid is a member of biphenyls and a carboxybiphenyl. |
|---|---|
| CAS No. | 59662-49-6 |
| Molecular Formula | C21H26O2 |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | 4-(4-octylphenyl)benzoic acid |
| Standard InChI | InChI=1S/C21H26O2/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)19-13-15-20(16-14-19)21(22)23/h9-16H,2-8H2,1H3,(H,22,23) |
| Standard InChI Key | HXBKPYIEQLLNBK-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O |
| Canonical SMILES | CCCCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O |
| Appearance | Solid powder |
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